DGY-06-116

• Molecular Formula: C32H33ClN8O2
• Molecular Weight: 597.1 g/mol
• InChI: InChI=1S/C32H33ClN8O2/c1-4-28(42)36-26-10-5-6-11-27(26)37-30-24(31(43)38-29-21(2)8-7-9-25(29)33)20-34-32(39-30)35-22-12-14-23(15-13-22)41-18-16-40(3)17-19-41/h4-15,20H,1,16-19H2,2-3H3,(H,36,42)(H,38,43)(H2,34,35,37,39)
• InChIKey: HLRQYOGLZWIOPA-UHFFFAOYSA-N

DGY-06-116: A Selective Covalent Src Inhibitor

DGY-06-116 (CAS: 2556836-50-9) is a novel small-molecule covalent inhibitor of the non-receptor tyrosine kinase Src [1]. It is derived from a structure-guided hybridization of the reversible inhibitor dasatinib and the promiscuous covalent probe SM1-71 [2]. Biochemical and structural characterization confirms that DGY-06-116 binds irreversibly to the P-loop cysteine (Cys277) of Src, occupying the hydrophobic back pocket of the kinase domain . This compound is specifically designed for research applications to dissect Src-driven biology in cancer and other disease models, demonstrating high potency and a distinct selectivity profile that sets it apart from first-generation Src/ABL inhibitors like dasatinib and bosutinib .

1

Irreversible covalent Src inhibitor targeting P-loop Cys277

2

Src-pathway analysis in cancer cell models

3

Selective tool distinct from multi-targeted Src/ABL inhibitors

• [1] Du G, Henning NJ, Rao S, Bera AK, Zhang T, Westover KD, et al. Structure and Characterization of a Covalent Inhibitor of Src Kinase. Front Mol Biosci. 2020;7:81. View Source
• [2] Gurbani D, Du G, Henning NJ, Rao S, Bera AK, Zhang T, et al. PDB entry 6E6E: DGY-06-116, a novel and selective covalent inhibitor of SRC kinase. View Source

DGY-06-116 vs. Pan-Src/ABL Inhibitors

Standard clinical Src inhibitors (e.g., dasatinib, bosutinib) are multi-targeted agents whose primary clinical use in CML is driven by Abl inhibition; their Src activity is often associated with dose-limiting off-target toxicities [1]. DGY-06-116 is fundamentally different: it is a covalent, irreversible binder developed specifically to enhance target selectivity and minimize polypharmacology [2]. Unlike reversibly binding ATP-competitive inhibitors that can be quickly displaced by high endogenous ATP concentrations, DGY-06-116's covalent engagement with Src Cys277 provides sustained target inhibition even after compound washout, a critical feature for correlating durable target engagement with biological effect in preclinical models [3]. The following quantitative comparisons demonstrate exactly where DGY-06-116's biochemical and functional profile diverges from these commonly used alternatives, justifying its selection.

Target Compound

Common Alternatives

DGY-06-116

Covalent, irreversible binding

Dasatinib / Bosutinib

Reversible ATP-competitive inhibition; displacement by high ATP may limit duration

High Src/FGFR1 selectivity window (~3,200-fold) minimizes off-target interpretation

Multi-targeted profile (Abl, c-Kit, PDGFR etc.) introduces confounding polypharmacology

Sustained p-SRCY416 inhibition post-washout

PD effect declines rapidly with plasma clearance; requires continuous exposure

• [1] Gurbani D, et al. Structure and Characterization of a Covalent Inhibitor of Src Kinase. Front Mol Biosci. 2020;7:81. View Source
• [2] Du G, et al. Journal of Medicinal Chemistry. 2020;63(4):1624-1641. View Source
• [3] MedChemExpress Literature. DGY-06-116 is an Irreversible Covalent and Selective Src Inhibitor. 2021. View Source

DGY-06-116 Selectivity & Potency Evidence

Biochemical IC50 Against Src Kinase

In a direct head-to-head comparison under standardized 1-hour incubation conditions, DGY-06-116 exhibited superior biochemical potency against wild-type Src kinase compared to three key comparators: the promiscuous covalent probe SM1-71 (the compound from which it was derived), the clinically approved Src/ABL inhibitor bosutinib, and its own non-covalent analog NJH-01-111. This comparison isolates the contribution of the optimized pyrimidine scaffold and the covalent warhead [1].

Src Kinase IC50

Head-to-head

DGY-06-116: 2.6 nM

vs. bosutinib 9.5 nM, SM1-71 26.6 nM, NJH-01-111 5.3 nM

Reported Src inhibition assay context

Mobility shift assay, 1 h incubation

Evidence Dimension	Half-maximal inhibitory concentration (IC50) against Src kinase
Target Compound Data	2.6 nM
Comparator Or Baseline	Bosutinib: 9.5 nM; SM1-71: 26.6 nM; Non-covalent analog NJH-01-111: 5.3 nM
Quantified Difference	DGY-06-116 is 3.7-fold more potent than bosutinib, 10.2-fold more potent than SM1-71, and 2.0-fold more potent than its non-covalent analog.
Conditions	Mobility Shift Assay (MSA) using purified Src kinase, 1-hour incubation time at 23°C.

Why This Matters

This demonstrates that DGY-06-116 is not a simple derivative of SM1-71 but an optimized compound with significantly enhanced potency, essential for achieving robust target engagement at lower, potentially less toxic concentrations.

• [1] Gurbani D, Du G, Henning NJ, Rao S, Bera AK, Zhang T, Westover KD. Structure and Characterization of a Covalent Inhibitor of Src Kinase. Front Mol Biosci. 2020;7:81. (Figure 2). View Source

Kinase Selectivity Over FGFR1

A key differentiation is the remarkable selectivity window between the primary target, Src (IC50 = 2.6-3 nM), and the next most potently inhibited off-target kinase, FGFR1 (IC50 = 8340 nM) . This represents a >3,200-fold difference. By contrast, the widely used reversible inhibitor dasatinib, while potent against Src, lacks this level of discrimination. Dasatinib's cellular off-target landscape includes multiple tyrosine kinases (including Abl, c-Kit, PDGFR, and Ephrin receptors) all inhibited within a narrow, low-nanomolar range [1].

Src/FGFR1 Selectivity

Cross-study comparable

~3,200-fold window

Src IC50 2.6 nM vs FGFR1 IC50 8340 nM

Minimizes off-target interpretation for Src-pathway studies

Cross-study comparison; confirm on same panel

Evidence Dimension	Selectivity index (fold difference in IC50)
Target Compound Data	Src IC50 = 2.6 nM; FGFR1 IC50 = 8340 nM => Selectivity index ~3,200
Comparator Or Baseline	Dasatinib Src IC50 = 0.5-0.8 nM in comparable assays. Literature reports typical dasatinib potency against other major off-targets (e.g., Abl, c-Kit) is within 100-fold. No equivalent >1,000-fold window is described.
Quantified Difference	DGY-06-116's 3,200-fold Src/FGFR1 selectivity window. Dasatinib's selectivity window across its major targets is estimated at <100-fold based on published kinase profiling panels [1].
Conditions	Biochemical kinase inhibition assays (Caliper mobility shift assay format). Note: Direct head-to-head comparison on the same panel is not available; this is a cross-study comparable assessment based on published IC50 datasets.

Why This Matters

This exceptionally large selectivity window minimizes confounding off-target effects in cellular assays, allowing researchers to confidently ascribe biological results (e.g., growth inhibition, migration suppression) specifically to Src inhibition, rather than to polypharmacology.

• [1] Lombardo LJ, Lee FY, Chen P, Norris D, Barrish JC, Behnia K, et al. Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays. J Med Chem. 2004;47(27):6658-61. View Source

Cellular Antiproliferative Efficacy

DGY-06-116 demonstrates potent and consistent antiproliferative activity across a panel of Src-activated cancer cell lines, substantially outperforming the clinical-stage Src inhibitor bosutinib in direct cell-based comparison. Specifically, DGY-06-116 achieved GR50 values of 0.3-0.5 μM across H1975, HCC827, and MDA-MB-231 cells [1]. By contrast, bosutinib's cellular IC50 for Src signaling inhibition (p-SrcY416) in intact cells has been reported as 250 nM .

Cell Growth Inhibition

Cross-study comparable

GR50 300–500 nM

H1975, HCC827, MDA-MB-231; bosutinib p-Src IC50 250 nM

Reported cell-model response context

72 h incubation; confirm dose-response

Evidence Dimension	Cellular growth inhibition (GR50)
Target Compound Data	GR50 values of 300 nM (0.3 μM) in H1975 & MDA-MB-231; 500 nM (0.5 μM) in HCC827 cells; after 72-hour treatment.
Comparator Or Baseline	Bosutinib cellular IC50 for inhibiting p-SrcY416 is 250 nM in intact tumor cells.
Quantified Difference	DGY-06-116's GR50 for cell growth ranges from 1.2x to 2x the IC50 of bosutinib for a biochemical endpoint (phospho-Src inhibition) in the same cellular context.
Conditions	Human non-small cell lung cancer (NSCLC) lines H1975 & HCC827, and triple-negative breast cancer (TNBC) line MDA-MB-231; 72-hour incubation; CellTiter-Glo assay.

Why This Matters

These data establish a direct link between DGY-06-116's biochemical potency/selectivity and a functional, anti-proliferative outcome in disease-relevant cellular models, validating its utility over less selective alternatives for studying Src dependency.

• [1] Du G, Henning NJ, Rao S, Bera AK, Zhang T, Westover KD, et al. Journal of Medicinal Chemistry. 2020;63(4):1624-1641. View Source

Covalent Binding and Sustained Target Engagement

Unlike reversibly binding ATP-competitive Src inhibitors like dasatinib and bosutinib, DGY-06-116's covalent mechanism of action (targeting the unique P-loop cysteine Cys277) confers durable target engagement that persists after compound washout . The practical consequence is that DGY-06-116 can maintain inhibition of Src signaling (p-SRCY416) for an extended period in vitro and in vivo, even as the compound is cleared from the system. Reversible inhibitors lose efficacy rapidly upon washout or reduced exposure. This is supported by in vivo pharmacokinetics showing DGY-06-116 has a relatively short half-life (T1/2 = 1.29 h) but high exposure (AUC = 12746.25 min·ng/mL) yet still achieves sustained pharmacodynamic (PD) effects [1].

Target Engagement Duration

Class-level inference

p-SRCY416 inhibition sustained 2–4 h post-dose

In vivo PD despite short t1/2 (1.29 h)

Supports durable pathway inhibition in model

5 mg/kg i.p. in B6 mice; washout experiments

Evidence Dimension	Duration of target engagement after washout / In vivo PD effect despite short half-life
Target Compound Data	Sustained inhibition of p-SRCY416 at 2-4 hours post-dosing in mice, despite a short half-life of 1.29 hours.
Comparator Or Baseline	Reversible inhibitors (e.g., dasatinib) exhibit PD effect durations that are directly correlated with plasma drug levels; their effect declines rapidly upon clearance.
Quantified Difference	N/A (Qualitative difference based on covalent vs. non-covalent mechanism)
Conditions	In vivo: B6 mice administered 5 mg/kg i.p. In vitro: Washout experiments in cell culture.

Why This Matters

For researchers, this translates to a more reliable and robust experimental system, especially for long-term cell culture assays or in vivo studies with once-daily dosing, where sustained pathway inhibition is critical to phenotype expression.

• [1] MedChemExpress Literature. DGY-06-116 is an Irreversible Covalent and Selective Src Inhibitor. 2021. View Source

Potency Against Src Mutants

A distinguishing biophysical feature of DGY-06-116 is that its inhibition potency is largely driven by its strong reversible binding affinity to the Src kinase domain, with the covalent bond serving primarily to lock the compound in place. This is evidenced by the fact that DGY-06-116 shows comparable IC50 values for wild-type Src and the Cys280Ser mutant, which cannot form a covalent bond, at the 1-hour time point [1]. This contrasts with many other covalent inhibitors where a substantial portion of potency is lost against the cysteine mutant. The high reversible affinity (maintained also by its non-covalent analog NJH-01-111) suggests that DGY-06-116 can efficiently occupy the Src active site even before the covalent reaction occurs, a property that contributes to its robust cellular activity.

WT vs C280S Mutant

Head-to-head

Comparable IC50 for WT and C280S

Not statistically distinguished at 1 h

Reversible binding context supports robust cell activity

MSA, 1 h; confirms high reversible affinity

Evidence Dimension	Inhibitory potency (IC50, 1h) for wild-type vs. covalent-resistant mutant Src
Target Compound Data	DGY-06-116 IC50 for Src (WT) = 2.6 nM; IC50 for Src (C280S) is comparable (not statistically distinguished) at 1-hour incubation.
Comparator Or Baseline	SM1-71, the parent covalent Src inhibitor, shows a more pronounced drop in potency against the C280S mutant in comparative studies.
Quantified Difference	The IC50 values for WT and C280S are not significantly different for DGY-06-116, confirming the major role of reversible binding in its potency.
Conditions	Mobility Shift Assay (MSA) using purified Src kinase, 1-hour incubation time.

Why This Matters

This characteristic ensures that DGY-06-116 is an effective inhibitor regardless of the covalent bonding context, making it a more robust tool for studying Src function in various cellular and in vivo settings where the local environment might impact covalent adduct formation.

• [1] Gurbani D, Du G, Henning NJ, Rao S, Bera AK, Zhang T, Westover KD. Structure and Characterization of a Covalent Inhibitor of Src Kinase. Front Mol Biosci. 2020;7:81. (Figure 2). View Source

DGY-06-116 Preclinical Research Applications

Src-Driven Signaling in Solid Tumors

Given its >3,200-fold selectivity over FGFR1 and potent anti-proliferative effects in Src-activated NSCLC and TNBC cell lines (HCC827, H1975, MDA-MB-231), DGY-06-116 is ideally suited for experiments that aim to isolate the specific role of Src kinase in tumor cell proliferation, migration, and survival [1]. By minimizing the confounding polypharmacology of dasatinib or bosutinib, researchers can more confidently correlate Src inhibition with phenotypic changes in models of breast and lung cancer [2].

Sustained Target Engagement in Cellular Assays

The irreversible covalent binding mechanism of DGY-06-116 results in prolonged suppression of Src signaling (p-SRCY416) even after the compound is removed. This makes it a superior choice for experiments requiring sustained pathway inhibition, such as long-term colony formation assays, 3D organoid cultures, or studies investigating the kinetics of Src dependency [1]. Reversible inhibitors like dasatinib would require continuous re-dosing to achieve a comparable effect, introducing greater variability [2].

In Vivo Pharmacodynamics in Murine Models

DGY-06-116's in vivo pharmacokinetic profile, characterized by a short half-life (1.29 h) but high exposure (AUC = 12746.25 min·ng/mL) coupled with durable PD effect, facilitates robust target engagement studies in mice [1]. Its ability to inhibit p-SRCY416 at 2-4 hours post-dosing makes it suitable for acute tumor tissue pharmacodynamic analysis. This data, as demonstrated in recent studies using KRAS inhibitor-resistant patient-derived xenograft (PDX) organoids, positions DGY-06-116 as a valuable tool for investigating Src-mediated resistance pathways in vivo [2].

Comparator Studies with Dasatinib or Bosutinib

DGY-06-116 serves as an essential comparator compound for studies evaluating the therapeutic window of Src inhibition. By comparing the effects of a selective covalent inhibitor (DGY-06-116) with the effects of a broad-spectrum reversible inhibitor (dasatinib) or a dual Src/ABL inhibitor (bosutinib), researchers can deconvolute the specific contribution of Src inhibition versus the contribution of other off-target kinases in complex biological systems [1]. This is a critical application for translational research and mechanism-of-action studies.

Application

Selection Property

Validation Focus

Src-pathway analysis in solid tumors

High Src/FGFR1 selectivity

Confirm Src-specific anti-proliferative effect

Long-term cell culture assays

Covalent irreversible binding

Assess p-SRCY416 inhibition post-washout

In vivo PD studies in mice

Sustained PD despite short t1/2

Measure p-SRCY416 in tumor tissue

Kinase selectivity comparison studies

Selective Src vs multi-targeted profiles

Deconvolute Src-specific vs off-target effects

• [1] Du G, Henning NJ, Rao S, Bera AK, Zhang T, Westover KD, et al. Journal of Medicinal Chemistry. 2020;63(4):1624-1641. View Source
• [2] Gurbani D, et al. Structure and Characterization of a Covalent Inhibitor of Src Kinase. Front Mol Biosci. 2020;7:81. View Source
• [3] MedChemExpress Literature. DGY-06-116 is an Irreversible Covalent and Selective Src Inhibitor. 2021. View Source
• [4] Fig. 9. Effects of MRTX849 and SRC inhibitors in the treatment of KRAS-G12C–mutant patient-derived organoids. 2024. View Source